Cas no 2091454-56-5 (1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)-)

• Product Name: 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)-
• CAS No: 2091454-56-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5254711
• Update Time: 2025-08-04

1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)-

• Inchi： 1S/C11H21NO2/c1-11(2)13-8-10(14-11)7-12-9-5-3-4-6-9/h9-10,12H,3-8H2,1-2H3/t10-/m1/s1
• InChI Key： CAUBRSSONBHCEL-SNVBAGLBSA-N
• SMILES： O1C[C@@H](CNC2CCCC2)OC1(C)C

Additional information on 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)-

Introduction to 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- (CAS No. 2091454-56-5)

1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)-, identified by its Chemical Abstracts Service (CAS) number 2091454-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dioxolane family, a class of heterocyclic ethers known for their versatile reactivity and structural utility in synthetic chemistry. The presence of the N-cyclopentyl-2,2-dimethyl substituent and the specific (4R) configuration adds unique characteristics that make this molecule of particular interest for drug discovery and development.

The structural framework of 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- incorporates a rigid dioxolane ring system, which is often employed in medicinal chemistry due to its ability to stabilize reactive intermediates and influence molecular conformation. The (4R) stereochemistry indicates a specific three-dimensional arrangement of atoms, which can critically affect the compound's biological activity and pharmacokinetic properties. This stereochemical specificity is a key consideration in modern drug design, as it can dictate binding affinity to biological targets and overall efficacy.

In recent years, there has been growing interest in dioxolane derivatives as pharmacophores due to their potential applications in treating various diseases. The N-cyclopentyl-2,2-dimethyl moiety introduces a bulky group that can modulate solubility and metabolic stability, making it an attractive feature for optimizing drug-like properties. Researchers have been exploring how such structural motifs can enhance interactions with biological receptors or enzymes, leading to improved therapeutic outcomes.

One of the most compelling aspects of 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- is its potential role in developing novel therapeutic agents. The dioxolane ring can serve as a scaffold for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, studies have shown that dioxolane derivatives can exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or inflammatory conditions. The (4R) configuration may enhance binding interactions by optimizing the spatial orientation of key functional groups within the active site of the target protein.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- for their pharmacological potential. Molecular modeling techniques have been used to predict how this compound might interact with various biological targets, providing insights into its mechanism of action. These computational studies often complement experimental approaches by identifying promising candidates for further validation in vitro and in vivo.

The synthesis of 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- presents unique challenges due to its complex stereochemistry and functional groups. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been instrumental in achieving the desired (4R) configuration efficiently. These advances are crucial for ensuring that subsequent biological evaluations are performed with well-defined molecular entities.

In the context of drug discovery pipelines, compounds like 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- are often evaluated for their ability to modulate biological pathways relevant to human health and disease. For example, researchers have investigated whether derivatives of this compound could interfere with key signaling cascades involved in cancer progression or neurodegenerative disorders. The rigid dioxolane core provides a stable platform for such investigations while allowing flexibility for further chemical modifications.

The pharmacokinetic profile of 1,3-Dioxolane-4-methanamine, N-cyclopentyl-2,2-dimethyl-, (4R)- is another critical factor that influences its potential as a drug candidate. The N-cyclopentyl-2,2-dimethyl group may impact absorption、distribution、metabolism，and excretion (ADME) properties by influencing solubility and binding interactions with transport proteins or metabolic enzymes。Ongoing studies aim to optimize these parameters through structural modifications，ensuring that the compound exhibits favorable bioavailability and reduced toxicity。

From a medicinal chemistry perspective，the stereochemical integrity of 1，3-Dioxolane - 4 - methanamine，N - cyclo pentyl - 2， 2 - dimethyl - ，( 4 R ) - is paramount。The ( 4 R ) configuration may confer unique advantages over other stereoisomers by improving binding affinity or selectivity towards biological targets。Recent literature highlights several examples where subtle changes in stereochemistry have led to significant improvements in drug efficacy。This underscores the importance of carefully considering stereochemical aspects during early-stage development。

The versatility of dioxolane derivatives extends beyond their use as standalone pharmacophores。These compounds can also serve as building blocks for more complex molecules，enabling chemists to explore new chemical spaces with potentially higher therapeutic value。By incorporating functionalities such as amine groups or other reactive sites，scientists can design molecules capable of undergoing further chemical transformations into lead compounds。

In conclusion，1，3 - Dioxolane - 4 - methanamine，N - cyclo pentyl - 2， 2 - dimethyl - ，( 4 R ) - represents an intriguing chemical entity with significant potential in pharmaceutical research。Its unique structural features，including the dioxolane ring system、the bulky N - cyclo pentyl - 2， 2 - dimethyl substituent，and the specific ( 4 R ) stereochemistry make it a valuable candidate for further exploration。As our understanding of biological systems continues to evolve、compounds like this one will play an increasingly important role in developing innovative therapies。